Cas no 1068139-38-7 ((2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide)

• Product Name: (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide
• CAS No: 1068139-38-7
• MF: C₂₃H₃₈N₂O₃S
• MW: 422.624425411224
• CID: 833204
• PubChem ID: 329764779
• Update Time: 2025-10-12

(2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[[2-[[4-[2-(4-acetyl-1-piperazinyl)-2-oxoethyl]phenyl]amino]-5-fluoro-4-pyrimidinyl]amino]-N-(2-chlorophenyl)-
• Hua Cat
• (S)-N-(p-Dodecylphenylsulfonyl)-2-pyrrolidinecarboxamide
• (S)-N-(4-Dodecylphenylsulfonyl)pyrrolidine-2-carboxamide
• (S)-N-((4-dodecylphenyl)sulfonyl)pyrrolidine-2-carboxamide
• N-(4-Dodecylphenylsulfonyl)-L-prolinamide
• (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide
• F81546
• SCHEMBL13254446
• (S)-HuaCat, 95%
• 1068139-38-7

• MDL： MFCD28016057
• Inchi： 1S/C23H38N2O3S/c1-2-3-4-5-6-7-8-9-10-11-13-20-15-17-21(18-16-20)29(27,28)25-23(26)22-14-12-19-24-22/h15-18,22,24H,2-14,19H2,1H3,(H,25,26)/t22-/m0/s1
• InChI Key： FAGYODAJNLXMRF-QFIPXVFZSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCCCC)(NC([C@@H]1CCCN1)=O)(=O)=O

Computed Properties

• Exact Mass: 422.26031425g/mol
• Monoisotopic Mass: 422.26031425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6
• XLogP3: 7

Experimental Properties

• Density: 1.077±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 203-208 °C
• Solubility: Insuluble (2.3E-4 g/L) (25 ºC),
• Optical Activity: [α]/D −110.2°, c = 0.5 in chloroform

(2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25

Additional information on (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide

Recent Advances in the Study of (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide (CAS: 1068139-38-7)

The compound (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide (CAS: 1068139-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonamide and pyrrolidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of the synthetic pathway for (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

In terms of biological activity, recent investigations have explored the compound's interaction with specific protein targets. Preliminary data suggest that (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. This finding positions the compound as a potential candidate for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these effects and elucidate the underlying molecular mechanisms.

Another significant development is the exploration of the compound's pharmacokinetic properties. A recent pharmacokinetic study demonstrated that (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide has favorable absorption and distribution profiles, with moderate metabolic stability. These properties are essential for its potential use as a therapeutic agent, and ongoing research aims to optimize its bioavailability and reduce any potential toxicity.

In addition to its therapeutic potential, (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide has also been investigated for its role in chemical biology as a tool compound. Its ability to selectively modulate specific biological pathways makes it a valuable asset for studying disease mechanisms and identifying new drug targets. Researchers are leveraging this compound to gain insights into complex biological processes, which could lead to the discovery of novel therapeutic strategies.

In conclusion, (2S)-N-(4-Dodecylphenyl)sulfonylpyrrolidine-2-carboxamide (CAS: 1068139-38-7) represents a promising molecule in the field of chemical biology and medicinal chemistry. Recent advancements in its synthesis, biological activity, and pharmacokinetic properties highlight its potential as a therapeutic agent and a tool for biological research. Continued research and development efforts are expected to further elucidate its mechanisms and expand its applications in medicine.